ethyl 8-methyl-4H-thieno[3,2-c]chromene-2-carboxylate
Overview
Description
“Ethyl 8-methyl-4H-thieno[3,2-c]chromene-2-carboxylate” is a chemical compound with the molecular formula C15H14O3S . It has a molecular weight of 274.3 g/mol . The compound is also known by other names such as “Ethyl 8-methyl-4H-1-benzopyrano[4,3-b]thiophene-2-carboxylate” and "ETHYL 8-METHYL-4H-(1)-BENZOPYRANO(4,3-B)" .
Synthesis Analysis
The formyl group of 4H-thieno[3,2-c]chromene-2-carbaldehyde can be transformed into the respective nitrile, amide, ester, carboxylic, hydroxamic, or hydroxy group . Electrophilic substitution in 4H-thieno[3,2-c]chromene-2-carbaldehyde was shown to occur at the С-8 atom . Oxidation with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone in methanol led to 4-methoxy-4H-thieno[3,2-c]chromene-2-carbaldehyde .
Molecular Structure Analysis
The InChI string for this compound is InChI=1S/C15H14O3S/c1-3-17-15(16)13-7-10-8-18-12-5-4-9(2)6-11(12)14(10)19-13/h4-7H,3,8H2,1-2H3
. The Canonical SMILES string is CCOC(=O)C1=CC2=C(S1)C3=C(C=CC(=C3)C)OC2
.
Chemical Reactions Analysis
Electrophilic substitution in 4H-thieno[3,2-c]chromene-2-carbaldehyde was shown to occur at the С-8 atom . Oxidation with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone in methanol led to 4-methoxy-4H-thieno[3,2-c]chromene-2-carbaldehyde .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 274.3 g/mol . It has a XLogP3-AA value of 3.7, indicating its lipophilicity . The compound has 0 hydrogen bond donors and 4 hydrogen bond acceptors . It has 3 rotatable bonds . The exact mass and monoisotopic mass of the compound are both 274.06636548 g/mol . The topological polar surface area is 63.8 Ų . The compound has a heavy atom count of 19 .
Scientific Research Applications
Chemical Synthesis and Modification Techniques
- Ethyl 6-substituted 2-hydroxy-2-(trifluoro-methyl)-2H-chromene-3-carboxylates were synthesized via Knoevenagel condensation, demonstrating a method for obtaining 3-(trifluoroacetyl)coumarins, showcasing the versatility of chromene derivatives in chemical synthesis (Chizhov et al., 2008).
- A sequential one-pot synthesis approach was used to produce densely functionalized 4H-chromene derivatives, highlighting the atom-economic and solvent-free conditions favorable for synthesizing medicinally promising molecules (Boominathan et al., 2011).
Photochromic Properties and Applications
- The synthesis of a photochromic thieno-2H-chromene α-amino acid derivative was explored, with potential applications in ophthalmic lenses and photoinduced reversible structural changes in peptides, indicating the functional versatility of chromene derivatives in material science and biological applications (Queiroz et al., 2005).
Medicinal and Biological Potential
- Ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate and its analogues were studied for their potential to mitigate drug resistance in cancer cells, suggesting a promising avenue for the development of anticancer agents capable of overcoming multiple drug resistance (Das et al., 2009).
- A novel synthesis of trifluoromethylated tetrahydrobenzo[g]chromene derivatives via a one-pot multicomponent reaction showcased the potential for creating molecules with significant biological activities, indicating the broad applicability of chromene derivatives in developing new therapeutic agents (Duan et al., 2013).
Mechanism of Action
Target of Action
The primary targets of Ethyl 8-methyl-4H-1Thiophene-based analogs, a category to which this compound belongs, have been studied extensively for their biological activity . They have been found to interact with a variety of targets, exhibiting properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .
Mode of Action
The exact mode of action of Ethyl 8-methyl-4H-1Thiophene derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular function . For instance, some thiophene derivatives have been found to inhibit kinases, enzymes that play a key role in signal transduction pathways .
Biochemical Pathways
The specific biochemical pathways affected by Ethyl 8-methyl-4H-1Given the wide range of biological activities exhibited by thiophene derivatives, it is likely that multiple pathways are affected . For example, anti-inflammatory thiophene derivatives may affect pathways related to inflammation, while anti-cancer derivatives may interfere with cell proliferation pathways .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Ethyl 8-methyl-4H-1Thiophene derivatives are generally known for their good bioavailability . The exact pharmacokinetic properties would depend on factors such as the compound’s chemical structure and the route of administration.
Result of Action
The molecular and cellular effects of Ethyl 8-methyl-4H-1Thiophene derivatives are known to exhibit a wide range of biological effects, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of Ethyl 8-methyl-4H-1
properties
IUPAC Name |
ethyl 8-methyl-4H-thieno[3,2-c]chromene-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3S/c1-3-17-15(16)13-7-10-8-18-12-5-4-9(2)6-11(12)14(10)19-13/h4-7H,3,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKYQIEPRZRXATF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(S1)C3=C(C=CC(=C3)C)OC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60404828 | |
Record name | Ethyl 8-methyl-4H-thieno[3,2-c][1]benzopyran-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60404828 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
351003-39-9 | |
Record name | Ethyl 8-methyl-4H-thieno[3,2-c][1]benzopyran-2-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=351003-39-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 8-methyl-4H-thieno[3,2-c][1]benzopyran-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60404828 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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